Cas no 933727-56-1 (N-methylthiolan-3-amine)

• Product Name: N-methylthiolan-3-amine
• CAS No: 933727-56-1
• MF: C₅H₁₁NS
• MW: 117.21253991127
• CID: 4660149
• Update Time: 2025-10-15

N-methylthiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-methylthiolan-3-amine
• N-Methyltetrahydrothiophen-3-amine
• tetrahydro-N-methylthiophen-3-amine

• Inchi： 1S/C5H11NS/c1-6-5-2-3-7-4-5/h5-6H,2-4H2,1H3
• InChI Key： ZRMIZYDPXOJIRT-UHFFFAOYSA-N
• SMILES： S1CCC(NC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on N-methylthiolan-3-amine

Introduction to N-methylthiolan-3-amine (CAS No. 933727-56-1)

N-methylthiolan-3-amine, with the chemical formula C₄H₁₁NS, is a significant compound in the field of pharmaceutical and chemical research. Its CAS number, 933727-56-1, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its versatile applications in drug synthesis and molecular chemistry. The presence of a sulfur atom in its structure imparts unique reactivity, making it a valuable intermediate in the development of various bioactive molecules.

The structural framework of N-methylthiolan-3-amine consists of a thiol group (-SH) attached to a three-membered ring with a methyl group substituent. This configuration allows for diverse chemical transformations, including nucleophilic substitution and condensation reactions, which are pivotal in medicinal chemistry. The compound's ability to act as a nucleophile makes it particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many modern pharmaceuticals.

Recent advancements in synthetic methodologies have highlighted the role of N-methylthiolan-3-amine in the development of novel therapeutic agents. For instance, researchers have utilized this compound to construct complex scaffolds that mimic natural products with potent biological activities. One notable area of research involves its application in the synthesis of protease inhibitors, which are crucial for treating chronic diseases such as cancer and inflammation.

In addition to its role in drug development, N-methylthiolan-3-amine has been explored for its potential in materials science. The thiol group's ability to form disulfide bonds has led to its use in creating cross-linked polymers and hydrogels. These materials have applications ranging from wound dressings to drug delivery systems, showcasing the compound's versatility beyond traditional pharmaceuticals.

The chemical reactivity of N-methylthiolan-3-amine is further enhanced by its compatibility with various functional groups, allowing for seamless integration into complex molecular architectures. This flexibility has made it a preferred choice for synthetic chemists aiming to develop innovative drug candidates. Moreover, the compound's stability under various reaction conditions ensures consistent yields, which is critical for large-scale production.

Recent studies have also delved into the pharmacological properties of derivatives of N-methylthiolan-3-amine. Researchers have identified several analogs that exhibit significant biological activity, including antimicrobial and anti-inflammatory effects. These findings underscore the compound's potential as a lead molecule for further pharmacological exploration. The structural modifications introduced into its framework have revealed new insights into drug-target interactions, paving the way for more targeted and effective therapies.

The synthesis of N-methylthiolan-3-amine can be achieved through multiple pathways, each offering distinct advantages depending on the desired purity and scale of production. One common method involves the reaction of methyldithiophosgene with ammonia, followed by hydrolysis and purification steps. Alternative routes include the use of organolithium intermediates or transition metal-catalyzed reactions, which can provide higher selectivity and yield under optimized conditions.

In conclusion, N-methylthiolan-3-amine (CAS No. 933727-56-1) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal researchers. As ongoing studies continue to uncover new possibilities, this compound is poised to play an even greater role in advancing scientific and technological innovations.